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FAQs on HPLC Pressure Spikes

The table below summarizes common causes and initial solutions for pressure spikes in HPLC systems,

which are directly applicable to LSD analysis methods.

Question Brief Answer Primary Causes Immediate Actions

Why did my
system pressure
suddenly spike?

Likely a partial
blockage in the

flow path [1] [2].

Clogged inlet frit or guard
column; particulate

contamination in sample or
mobile phase; solvent

precipitation [1] [2] [3].

Check and replace guard
column; flush system with

strong solvent [2] [3].

My pressure
increases every
time I inject a
sample. What's
wrong?

The sample itself

may be causing a
blockage [3].

Insoluble matter in the

sample; sample
precipitating upon mixing

with the mobile phase [3].

Re-prepare and filter the
sample through a 0.2 µm
filter; check sample solvent

compatibility with mobile
phase [2] [4].
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Question Brief Answer Primary Causes Immediate Actions

Pressure is high,
but all peaks look
normal. Is this a
problem?

Yes, it indicates a
developing flow

restriction [3].

Gradual buildup of
contaminants on the

column inlet frit; mobile
phase issues [2] [3].

Monitor pressure trend;
replace guard column;

flush and clean the
analytical column [2].

How can I tell if the
problem is the
column or the
instrument?

Isolate the problem
by disconnecting

the column [1] [3].

Blockage in the column
itself vs. blockage in

system tubing, injector, or
in-line filters [1].

Disconnect column at the
inlet; if pressure remains

high with flow on, the
blockage is in the system

upstream of the column [3].

Troubleshooting Guide: A Step-by-Step Approach

For a systematic diagnosis, follow the workflow below to pinpoint the source of a pressure spike. The

diagram outlines the logical procedure, and the text provides the detailed protocols.
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Start: Pressure Spike

Check Guard Column / In-line Filter

Inspect Column Inlet Frit

 Pressure still high

Problem Found:
Replace or Clean Component

 Pressure normalizes

Isolate System Section

 Pressure still high

 Pressure normalizes
(Backflush column)

Check for Precipitate

 Pressure high in system  Pressure normal
(Column is clogged)

Check Autosampler & Injector

 No precipitate

Problem Found:
Remake Mobile Phase

 Precipitate found

Check Detector Flow Cell

 Pressure still high

Problem Found:
Clean or Replace Component

 Pressure normalizes

 Pressure normalizes
(Clean cell)
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Click to download full resolution via product page

Follow these detailed protocols for each step in the diagram:

Step 1 & 2: Check Guard Column and Analytical Column

Action: Replace the guard column first, as it is a sacrificial component designed to protect the

main column [2]. If pressure remains high, disconnect the analytical column and inspect the
inlet frit for discoloration or particles. If blocked, you can try backflushing the column: connect

the outlet to the pump (reversing the flow direction) and flush at half the normal flow rate for 10-
20 minutes with a strong solvent [3]. Note: Check the column manufacturer's instructions, as

not all columns can be backflushed.

Step 3: Isolate the System (Pump, Tubing, Injector)

Action: To determine if the blockage is in the instrument or the column, disconnect the column

at the inlet. Use a union or a "zero dead volume" connector to join the tubing. Set a normal flow
rate (e.g., 1 mL/min). If the pressure remains high, the blockage is in the system upstream of

the column [1] [3].

Step 4: Check the Mobile Phase and Solvent Lines

Action: Inspect the solvent bottles for visible particles or microbial growth [3]. Remake and filter

the mobile phase using high-purity solvents and 0.2 µm filters. For buffer-organic mixes, ensure
compatibility to prevent precipitation; a simple test is to mix the two in a beaker to check for

cloudiness [3].

Step 5 & 6: Check the Autosampler and Detector

Action (Autosampler): A common location for blockage is the injector needle and its
associated tubing. Consult the instrument manual for instructions on cleaning or sonicating

these parts [3].
Action (Detector): A blocked detector flow cell will cause high pressure. This requires careful

cleaning according to the manufacturer's protocol, often involving flushing with specific solvents
like 0.1N nitric acid for inorganic deposits or 6M guanidine hydrochloride for proteins [3]. If

unsure, contact a service engineer.

Experimental Protocol: Sample Preparation for LSD
Analysis
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Proper sample preparation is the most effective way to prevent pressure spikes. While the search results do

not provide a specific protocol for LSD, the general principles for biological samples are highly relevant [5].

Sample: Body fluids (e.g., blood, plasma, urine).
Goal: Remove proteins and particulate matter that can clog the HPLC system.

Detailed Workflow:

Protein Precipitation:
Add a 3:1 ratio of organic solvent (e.g., acetonitrile or methanol) to the sample volume in a

centrifuge tube [2].
Vortex mix vigorously for 30-60 seconds.

Centrifuge at high speed (e.g., 10,000-15,000 x g) for 10 minutes. This will pellet the
precipitated proteins and other insoluble material.

Filtration:
Carefully transfer the clear supernatant to a new tube.

Pass the supernatant through a 0.2 µm syringe filter (nylon or PVDF) into a clean HPLC vial
[2] [4]. This step is critical for removing any remaining particulates.

(Optional) Solid-Phase Extraction (SPE): For complex matrices or to achieve lower detection limits,
an SPE step can be incorporated after protein precipitation to further clean and concentrate the LSD

analyte [2].

Pressure Spike Prevention Plan

Adopting these best practices will minimize downtime and ensure reliable data.

Sample Filtration: Always filter samples through a 0.2 µm filter before injection. This is the single

most important step for prevention [2] [4].
Mobile Phase Management: Use HPLC-grade solvents. Always filter buffers and aqueous mobile

phases. Degas solvents to prevent bubble-related pressure fluctuations [4].
System Maintenance: Use a guard column before your analytical column and replace it regularly

[2]. Implement a regular system flushing protocol, especially after using buffers: flush with water (e.g.,
15-20 column volumes) followed by a high-percentage organic solvent (e.g., 80% acetonitrile or

methanol) for storage [2] [3].
Monitoring: Keep a log of normal system pressure. A gradual increase over time is an early warning

that maintenance is needed [2].

Information Context and Limitations
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The troubleshooting guidance is based on general HPLC principles from chromatography experts [1] [2] [3].

Please note that a specific, peer-reviewed HPLC method for LSD analysis was not found in the current

search results. The mentioned 1978 method [5] is outdated, and modern UPLC/MS-MS methods are likely

standard for LSD analysis today.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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